(3Z)-3-hydrazinylidene-1-methylindol-2-one

• IUPAC Name: (3Z)-3-hydrazinylidene-1-methylindol-2-one
• InChI: InChI=1S/C9H9N3O/c1-12-7-5-3-2-4-6(7)8(11-10)9(12)13/h2-5H,10H2,1H3/b11-8-
• InChI Key: WEJSLWMWNXETNI-FLIBITNWSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=NN)C1=O
• Isomeric SMILES: CN1C2=CC=CC=C2/C(=N/N)/C1=O
• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol

Description

The compound with the identifier “(3Z)-3-hydrazinylidene-1-methylindol-2-one” is a chemical entity that has garnered interest in various scientific fields. This compound is known for its unique chemical structure and properties, making it a subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3Z)-3-hydrazinylidene-1-methylindol-2-one involves specific chemical reactions and conditions. The preparation methods typically include:

Step 1: Initial reaction involving [specific reagents and conditions].

Step 2: Intermediate formation through [specific reaction type].

Step 3: Final product formation under [specific conditions].

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using optimized methods to ensure high yield and purity. This often involves:

Large-scale reactors: To handle the volume of reactants.

Controlled environment: To maintain specific temperatures and pressures.

Purification processes: Such as crystallization or distillation to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

(3Z)-3-hydrazinylidene-1-methylindol-2-one undergoes various chemical reactions, including:

Oxidation: In the presence of oxidizing agents.

Reduction: Using reducing agents.

Substitution: Where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving this compound typically use:

Oxidizing agents: Such as [specific oxidizing agent].

Reducing agents: Such as [specific reducing agent].

Catalysts: To speed up the reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation: Produces [specific product].

Reduction: Yields [specific product].

Substitution: Results in [specific product].

Scientific Research Applications

(3Z)-3-hydrazinylidene-1-methylindol-2-one has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions.

Biology: Studied for its effects on biological systems and potential therapeutic uses.

Medicine: Investigated for its potential as a drug candidate or in drug development.

Industry: Utilized in the production of [specific industrial products].

Mechanism of Action

The mechanism by which (3Z)-3-hydrazinylidene-1-methylindol-2-one exerts its effects involves:

Molecular Targets: Specific proteins or enzymes that the compound interacts with.

Pathways: Biological pathways that are affected by the compound.

Effects: The resulting changes in cellular or physiological processes.